Cas no 131468-33-2 (4,6-Dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine)

• Product Name: 4,6-Dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine
• CAS No: 131468-33-2
• MF: C₉H₅Cl₂FN₄
• MW: 259.067202329636
• MDL: MFCD00115403
• CID: 91681
• PubChem ID: 2779451
• Update Time: 2025-05-20

4,6-Dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4,6-Dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine
• 2,4-Dichloro-6-(4-fluorophenylamino)-1,3,5-triazine
• 2-(4-FLUOROPHENYLAMINO)-4,6-DICHLORO-1,3,5-TRIAZINE
• (4,6-dichloro(1,3,5-triazin-2-yl))(4-fluorophenyl)amine
• 2-(2-METHYL-3-OXO-2,3-DIHYDRO-4H-1,4-BENZOXAZIN-4-YL)BUTANOIC ACID
• 2,4-dichloro-4-fluorophenylamino-1,3,5-triazine
• 2,4-dichloro-6-(4-fluoroanilino)-1,3,5-triazine
• 2,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine
• 1,3,5-Triazin-2-amine, 4,6-dichloro-N-(4-fluorophenyl)-
• AKOS009154303
• DTXSID20381449
• AM808274
• 131468-33-2
• CS-0334506
• SCHEMBL1658574
• AS-77392
• SB73667
• MFCD00115403
• N2-(4-fluorophenyl)-4,6-dichloro-1,3,5-triazin-2-amine

• MDL： MFCD00115403
• Inchi： 1S/C9H5Cl2FN4/c10-7-14-8(11)16-9(15-7)13-6-3-1-5(12)2-4-6/h1-4H,(H,13,14,15,16)
• InChI Key： GVFNRSSFMJILLU-UHFFFAOYSA-N
• SMILES： ClC1N=C(N=C(N=1)NC1C=CC(=CC=1)F)Cl

Computed Properties

• Exact Mass: 257.98800
• Monoisotopic Mass: 257.988
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.7A^2
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.9

Experimental Properties

• Color/Form: powder
• Density: 1.586
• Boiling Point: 437.8°Cat760mmHg
• Flash Point: 218.6°C
• Refractive Index: 1.651
• PSA: 50.70000
• LogP: 3.13410
• Solubility: Not determined

4,6-Dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine Security Information

• Storage Condition：(BD433877)

Additional information on 4,6-Dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine

Professional Introduction to 4,6-Dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine (CAS No. 131468-33-2)

4,6-Dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine, with the chemical identifier CAS No. 131468-33-2, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic organic molecule belongs to the triazine class, characterized by its three nitrogen atoms arranged in a six-membered ring structure. The presence of chlorine and fluorine substituents on the triazine core imparts unique reactivity and functionality, making it a valuable intermediate in synthetic chemistry. The compound’s structural features have garnered attention for its potential applications in drug discovery and crop protection strategies.

The 4,6-Dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine molecule exhibits a high degree of versatility due to its reactive sites. The chlorine atoms at the 4 and 6 positions are particularly susceptible to nucleophilic substitution reactions, enabling the introduction of diverse functional groups. This property is exploited in medicinal chemistry to modify the pharmacokinetic and pharmacodynamic profiles of bioactive molecules. Meanwhile, the fluorine atom at the 4-position of the phenyl ring enhances metabolic stability and binding affinity towards biological targets. These characteristics make it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been a surge in research focused on developing innovative agrochemicals with improved efficacy and environmental safety. 4,6-Dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine has emerged as a key intermediate in synthesizing herbicides and fungicides. Its ability to undergo selective functionalization allows chemists to tailor molecular properties for specific biological activities. For instance, derivatives of this compound have shown promise in controlling resistant weed species while minimizing toxicity to non-target organisms. Such advancements align with global efforts to enhance agricultural productivity sustainably.

The pharmaceutical industry has also leveraged the structural attributes of CAS No. 131468-33-2 for developing new drug candidates. Triazine derivatives are known for their broad spectrum of biological activity, including antimicrobial, antiviral, and anticancer properties. Researchers have synthesized various analogs of 4,6-Dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine to explore their potential as kinase inhibitors or DNA intercalators. Preliminary studies indicate that certain modifications can enhance binding affinity to target enzymes or receptors, paving the way for next-generation therapeutics.

The synthesis of 4,6-Dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include condensation reactions between chlorinated triazines and fluorinated aromatic amines under inert atmospheres. Advances in catalytic systems have enabled more efficient and scalable production processes. Additionally, green chemistry principles have been applied to minimize waste and energy consumption during synthesis. These innovations underscore the compound’s importance not only as a research tool but also as a model system for developing sustainable chemical methodologies.

The biological evaluation of CAS No. 131468-33-2 has revealed intriguing interactions with cellular machinery. In vitro studies have demonstrated its ability to modulate enzyme activity in pathways relevant to inflammation and cancer progression. The fluorine substituent plays a crucial role in these interactions by influencing electron distribution within the molecule’s structure. This property is harnessed by medicinal chemists to design ligands that selectively bind to disease-related proteins without off-target effects.

Computational modeling has become an indispensable tool in studying 4,6-Dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine’s behavior at the molecular level. Techniques such as molecular dynamics simulations and quantum mechanical calculations provide insights into how the compound interacts with biological targets. These computational approaches complement experimental data by predicting binding affinities and identifying key residues involved in molecular recognition processes. Such integrative strategies accelerate drug discovery pipelines by prioritizing promising candidates for further validation.

The agrochemical sector has also benefited from computational studies on this compound’s mechanism of action against plant pathogens and weeds. By understanding how derivatives interact with plant enzymes or receptors at an atomic level, researchers can optimize formulations for maximal efficacy while reducing environmental impact. This holistic approach reflects broader trends toward precision agriculture where chemical interventions are carefully calibrated based on scientific evidence.

Future directions in research on CAS No. 131468-33-2 include exploring its potential as a building block for novel materials beyond pharmaceuticals and agrochemicals applications such as liquid crystals or organic semiconductors where triazine-based structures exhibit unique electronic properties due to their conjugated systems or charge transport capabilities.